Cas no 920537-20-8 (1H-Imidazolium, 1-methyl-3-(4-sulfobutyl)-, phosphate (1:1))

• Product Name: 1H-Imidazolium, 1-methyl-3-(4-sulfobutyl)-, phosphate (1:1)
• CAS No: 920537-20-8
• MF: C₈H₁₉N₂O₇PS
• MW: 318.284422159195
• CID: 755622
• PubChem ID: 71423975
• Update Time: 2025-04-19

1H-Imidazolium, 1-methyl-3-(4-sulfobutyl)-, phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-(4-sulfobutyl)-, phosphate (1:1)
• dihydrogen phosphate,4-(1-methyl-1,2-dihydroimidazol-1-ium-3-yl)butane-1-sulfonic acid
• 1-Methyl-3-(4-sulfobutyl)-2,3-dihydro-1H-imidazol-1-ium dihydrogen phosphate
• 1-butylsulfonic-3-methylimidazolium dihydrogen phosphatee
• DTXSID00842780
• 920537-20-8
• AKOS028110101

• Inchi： 1S/C8H16N2O3S.H3O4P/c1-9-5-6-10(8-9)4-2-3-7-14(11,12)13;1-5(2,3)4/h5-6H,2-4,7-8H2,1H3,(H,11,12,13);(H3,1,2,3,4)
• InChI Key： XHXCHGWUEXUZEX-UHFFFAOYSA-N
• SMILES： S(CCCCN1C=C[NH+](C)C1)(=O)(=O)O.P(=O)([O-])(O)O

Computed Properties

• Exact Mass: 318.06505912g/mol
• Monoisotopic Mass: 318.06505912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų